7-methoxy-3-[5-(pyrazin-2-yl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one

• IUPAC Name: 7-methoxy-3-(5-pyrazin-2-yl-1,3,4-oxadiazol-2-yl)chromen-2-one
• InChI: InChI=1S/C16H10N4O4/c1-22-10-3-2-9-6-11(16(21)23-13(9)7-10)14-19-20-15(24-14)12-8-17-4-5-18-12/h2-8H,1H3
• InChI Key: GYIJVEFGODONLH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C(=O)O2)C3=NN=C(O3)C4=NC=CN=C4
• Molecular Formula: C16H10N4O4
• Molecular Weight: 322.27 g/mol

Description

The compound is a derivative of Pyrazine, which is a heterocyclic aromatic organic compound. It also contains an Oxadiazole ring, a heterocyclic five-membered ring that possesses two carbons, one oxygen atom, two nitrogen atoms, and two double bonds.

Synthesis Analysis

Oxadiazole derivatives are synthesized from furan by replacing two methylene groups with two nitrogen atoms. The synthesis of 1,3,4-oxadiazoles involves the presence of a lone pair of electrons on the nitrogen atom of acid hydrazide attacking the carbonyl carbon atom of carboxylic acid, eliminating a water molecule to form a hydrazide derivative which further reacts with phosphorus oxychloride.

Molecular Structure Analysis

Oxadiazoles exist in four regioisomeric forms: 1,2,4-oxadiazole, 1,2,3-oxadiazole, 1,2,5-oxadiazole, and 1,3,4-oxadiazole. The presence of two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The chemical reactions of oxadiazoles are widely studied due to their broad range of chemical and biological properties. They are important synthons in the development of new drugs.

Physical And Chemical Properties Analysis

Oxadiazole was first synthesized in 1965 by Ainsworth through the thermolysis of hydrazine. Its molecular formula is C2H2ON2 and having a molecular mass of 70.05 g/mol which is soluble in water.